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Compound of Interest

Compound Name: 7-Methoxy-2-tetralone

Cat. No.: B1200426 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 7-Methoxy-2-tetralone, a common intermediate in organic synthesis.

Immediate Safety and Handling
According to its Safety Data Sheet (SDS), 7-Methoxy-2-tetralone is not classified as a

hazardous material under the 2012 OSHA Hazard Communication Standard.[1][2] However, it

is crucial to adhere to good industrial hygiene and safety practices.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: Under normal use conditions, no protective equipment is needed.[1]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][2]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1][2]

Inhalation: Remove to fresh air.[1][2]

Ingestion: Clean mouth with water and seek medical attention.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 7-Methoxy-2-
tetralone.

Property Value Reference

Molecular Formula C₁₁H₁₂O₂

Molecular Weight 176.21 g/mol

Boiling Point 124 - 126 °C @ 1.5 mmHg [2]

Flash Point > 110 °C / > 230 °F [1][2]

Density 1.13 g/mL at 25 °C

Storage Temperature 2-8°C

Step-by-Step Disposal Protocol
While 7-Methoxy-2-tetralone is not classified as hazardous, it must be disposed of responsibly

to prevent environmental contamination and ensure a safe workplace. The following protocol

outlines the recommended disposal procedure.

1. Waste Collection and Segregation:

Small Spills: In case of a small spill, soak up the liquid with an inert absorbent material such

as sand, silica gel, or universal binder.[1][2] Do not use combustible materials like sawdust.

Unused Product: If you have surplus or unwanted 7-Methoxy-2-tetralone, it should be

treated as chemical waste.
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Segregation: Collect the absorbed material or unused product in a designated, compatible,

and properly sealed waste container.[3][4] Although not classified as hazardous, it is good

practice to segregate it from other waste streams to avoid accidental mixing.

2. Labeling:

Clearly label the waste container with the words "Waste 7-Methoxy-2-tetralone" and the

approximate quantity.[3][5] Proper labeling is crucial for identification and safe handling by

waste management personnel.[3]

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[6]

The storage area should be away from heat sources and incompatible materials, such as

strong oxidizing agents.[2][3]

4. Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal company.[3][6]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[7]

Empty Container Disposal:

Empty containers of 7-Methoxy-2-tetralone should be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).

The rinsate should be collected and disposed of as chemical waste.

After triple rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, but always check with your institutional guidelines.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 7-
Methoxy-2-tetralone.

7-Methoxy-2-tetralone Waste Generated
(Spill or Unused Product)

Absorb spill with inert material
(e.g., sand, silica gel)

Collect in a designated,
compatible, and sealed container

Label container clearly:
'Waste 7-Methoxy-2-tetralone'

Store in a designated satellite
accumulation area

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

Final Disposal according to
institutional and local regulations

Disposal Complete

Click to download full resolution via product page
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Caption: Disposal workflow for 7-Methoxy-2-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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